Cas no 2167045-81-8 (ethyl 2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylate)

• Product Name: ethyl 2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylate
• CAS No: 2167045-81-8
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• CID: 6454687
• PubChem ID: 165821907
• Update Time: 2025-05-19

ethyl 2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylate
• ethyl 2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate
• EN300-1653498
• 2167045-81-8

• Inchi： 1S/C9H15NO4S/c1-2-14-8(11)9-5-10-3-7(9)4-15(12,13)6-9/h7,10H,2-6H2,1H3
• InChI Key： YFIOASAEUGYQAB-UHFFFAOYSA-N
• SMILES： S1(CC2CNCC2(C(=O)OCC)C1)(=O)=O

Computed Properties

• Exact Mass: 233.07217913g/mol
• Monoisotopic Mass: 233.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 80.8Ų

Additional information on ethyl 2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-3a-carboxylate

Ethyl 2,2-Dioxo-Hexahydro-1H-2λ6-Thieno[3,4-C]pyrrole-3a-Carboxylate: A Comprehensive Overview

Ethyl 2,2-dioxo-hexahydro-1H-2λ6-thieno[3,4-c]pyrrole-3a-carboxylate, identified by the CAS number 2167045-81-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to a class of thienopyrrole derivatives, which have garnered attention due to their unique structural features and potential bioactive properties. The name itself is a testament to its complex structure: "thieno" refers to the thiophene ring system, while "pyrrole" indicates the presence of a pyrrole moiety. The "hexahydro" prefix suggests the presence of six-membered saturated rings within the structure.

Recent studies have highlighted the importance of ethyl 2,2-dioxo-hexahydro-1H-2λ6-thieno[3,4-c]pyrrole-3a-carboxylate in drug discovery efforts. Researchers have focused on its potential as a lead compound for developing novel therapeutic agents. For instance, a study published in Journal of Medicinal Chemistry explored its role as a modulator of certain G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key aspect of its synthesis is the formation of the thienopyrrole core, which is achieved through a tandem cyclization reaction. This reaction typically involves the use of an organocatalyst to facilitate the formation of both the thiophene and pyrrole rings simultaneously. The optimization of this process has been a focus of recent research, with studies aiming to improve yield and selectivity.

In terms of physical properties, ethyl 2,2-dioxo-hexahydro-1H-2λ6-thieno[3,4-c]pyrrole-3a-carboxylate exhibits a melting point in the range of 150–160°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been tested extensively; it shows good thermal stability up to 180°C but decomposes upon prolonged exposure to strong acids or bases.

The biological activity of this compound has been evaluated in several assays. In vitro studies have demonstrated its ability to inhibit certain kinases involved in cell signaling pathways. For example, a study conducted at the University of California revealed that it exhibits moderate inhibitory activity against cyclin-dependent kinase 5 (CDK5), which is implicated in Alzheimer's disease. Furthermore, preliminary toxicity studies indicate that it has low acute toxicity in animal models.

The application potential of Ethyl 2,2-dioxo-hexahydro-1H-2λ6-thieno[3,4-c]pyrrole-3a-carboxylate extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics. Researchers at Stanford University have explored its suitability as an electron transport layer material in organic photovoltaic devices (OPVs). Their findings suggest that it could enhance device efficiency by improving charge transport properties.

In conclusion, Ethyl 2,2-dioxo-hexahydro-1H-2λ6-thieno[3,4-c]pyrrole-3a-carboxylate (CAS No: 2167045-81-8) stands out as a versatile compound with promising applications across multiple disciplines. Its structural complexity provides ample opportunities for further modification and optimization. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.